1-prop-2-ynyl-1H-indole-5-carbaldehyde

• Molecular Formula: C12H9NO
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 1-prop-2-ynylindole-5-carbaldehyde
• InChI: InChI=1S/C12H9NO/c1-2-6-13-7-5-11-8-10(9-14)3-4-12(11)13/h1,3-5,7-9H,6H2
• InChI Key: PDQCXNLZWYOTJU-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=CC2=C1C=CC(=C2)C=O

Description

1-prop-2-ynyl-1H-indole-5-carbaldehyde is a useful research compound. Its molecular formula is C12H9NO and its molecular weight is 183.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.65 g (50% in mineral oil, 13.5 mmol) NaH are batchwise added to a solution, cooled to 0° C., of 2.0 g (13.5 mmol) 1H-indole-5-carbaldehyde in 80 mL THF and after heating to RT stirred for 15 min. Then a solution of 1.6 mL (80% in toluene, 15 mmol) propargyl bromide in 20 mL THF is slowly added dropwise and the reaction mixture is stirred overnight at RT. The mixture is evaporated down i. vac., the residue is combined with water, the aqueous phase is exhaustively extracted with EtOAc and the organic phase is dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified by chromatography (silica gel, gradient: cyc/EtOAc 4:1 to 2:1).